2-Amino 4-(4-(1,1-dimethylethyl)phenyl)pyrimidine

• Molecular Formula: C14H17N3
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 4-(4-tert-butylphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C14H17N3/c1-14(2,3)11-6-4-10(5-7-11)12-8-9-16-13(15)17-12/h4-9H,1-3H3,(H2,15,16,17)
• InChI Key: MVWBMJIROZKTKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NC(=NC=C2)N

Description

2-Amino 4-(4-(1,1-dimethylethyl)phenyl)pyrimidine is a useful research compound. Its molecular formula is C14H17N3 and its molecular weight is 227.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium metal (10.4 g) was added to absolute ethanol (40 ml). When all the sodium had dissolved, the sodium ethoxide solution so formed was added to a mixture of guanidine carbonate (1.56 g) and (1-(N,N-dimethylamino)-3-(4-(1,1-dimethylethyl) phenyl)prop-1-en-3-one (2.5 g) dissolved in absolute ethanol (40 ml) and the mixture heated under reflux with stirring overnight. The reaction was followed by tlc. On cooling the solid material formed was filtered and washed with water to remove Na2CO3 to give a white crystalline solid, m.p. 186° C.